Cas no 2171812-27-2 ({8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide)

• Product Name: {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• CAS No: 2171812-27-2
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 6246304
• PubChem ID: 165541513
• Update Time: 2025-05-20

{8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• EN300-1479214
• 2171812-27-2
• {8-ethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide

• Inchi： 1S/C12H21NO4S/c1-2-9-3-5-12(6-4-9)7-11(14)17-10(12)8-18(13,15)16/h9-10H,2-8H2,1H3,(H2,13,15,16)
• InChI Key： SKPBAOSFMWUJCZ-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(CC)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Additional information on {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide

Introduction to {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide (CAS No. 2171812-27-2)

{8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171812-27-2, belongs to a class of spirocyclic oxazolidinones, which are known for their diverse applications in medicinal chemistry. The presence of a spirocyclic framework, combined with functional groups such as an ethyl group, a ketone moiety, and a methanesulfonamide substituent, makes this molecule a subject of intense research interest.

The structural complexity of {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide contributes to its potential as a lead compound in drug discovery. Spirocyclic compounds are particularly valued for their rigid molecular architecture, which can enhance binding affinity and selectivity when interacting with biological targets. In recent years, there has been a surge in the development of spirocyclic scaffolds for their ability to modulate various biological pathways effectively.

One of the most compelling aspects of this compound is its methanesulfonamide group. Methanesulfonamides are widely recognized for their role as bioisosteres, capable of replacing other functional groups without significantly altering the overall pharmacological properties of a molecule. This feature makes {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide a versatile candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that {8-ethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These predictions are supported by experimental data from preliminary screenings, which have shown promising results in vitro.

The synthesis of {8-ethyl-3-oxyo2-oxaspiro4.5decan1y}methanesulfonamide presents a significant challenge due to its complex spirocyclic core. However, recent innovations in synthetic methodologies have made it more feasible to access such structures. For instance, transition-metal-catalyzed reactions and asymmetric synthesis techniques have been employed to construct the spirocyclic framework efficiently. These advancements not only facilitate the production of this compound but also open avenues for the development of related analogs.

In the realm of drug discovery, the potential therapeutic applications of {8ethyl3 oxo 2 oxaspiro4 5 decan1 y}methanesulfonamide are vast. The compound's structural features suggest that it could be a valuable tool in the treatment of neurological disorders, cancer, and infectious diseases. Current research is focused on evaluating its efficacy and safety profile through preclinical studies. These studies aim to elucidate its mechanism of action and identify any potential side effects that may arise from its use.

The role of computational tools in understanding the pharmacological properties of {8ethyl3 oxo 2 oxaspiro4 5 decan1 y}methanesulfonamide cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding interactions with target proteins. This approach has allowed researchers to prioritize compounds for further experimental validation efficiently. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, which are crucial for designing derivatives with enhanced biological activity.

The future prospects for {8ethyl3 oxo 2 oxaspiro4 5 decan1 y}methanesulfonamide are bright, with ongoing research aiming to expand its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like {8ethyl3 oxo 2 oxaspiro4 5 decan1 y}methanesulfonamide will undoubtedly play a pivotal role in the next generation of therapeutics.